Cas no 34443-02-2 (Acetamide,N-1H-benzimidazol-6-yl-)

• Product Name: Acetamide,N-1H-benzimidazol-6-yl-
• CAS No: 34443-02-2
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD00456756
• CID: 294837
• PubChem ID: 4338827
• Update Time: 2025-04-19

Acetamide,N-1H-benzimidazol-6-yl- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-1H-benzimidazol-6-yl-
• N-(3H-benzimidazol-5-yl)acetamide
• Acetamide, N-5-benzimidazolyl- (8CI)
• Acetamide,N-1H-benzimidazol-5-yl- (9CI)
• AKOS005144644
• N-(1H-Benzo[d]imidazol-6-yl)acetamide
• AKOS027641580
• SCHEMBL11580425
• DTXSID50402075
• SCHEMBL839649
• 34443-02-2
• N-(1H-BENZOIMIDAZOL-5-YL)-ACETAMIDE

• MDL： MFCD00456756
• Inchi： 1S/C9H9N3O/c1-6(13)12-7-2-3-8-9(4-7)11-5-10-8/h2-5H,1H3,(H,10,11)(H,12,13)
• InChI Key： ANXMOWJCWNWSIC-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC2=C(C=1)NC=N2

Computed Properties

• Exact Mass: 175.07467
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles